Cas no 23182-07-2 (3,4-dimethylcyclohex-3-ene-1-carboxylic acid)

• Product Name: 3,4-dimethylcyclohex-3-ene-1-carboxylic acid
• CAS No: 23182-07-2
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD01219076
• CID: 1413368
• PubChem ID: 11457803
• Update Time: 2025-06-08

3,4-dimethylcyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxylic acid, 3,4-dimethyl-
• 3,4-dimethylcyclohex-3-ene-1-carboxylic acid
• 3,4-Dimethyl-cyclohex-3-enecarboxylic acid
• Z1198156483
• MFCD01219076
• SCHEMBL3010444
• AKOS022635223
• EN300-258177
• AKOS000302552
• 3,4-dimethyl-3-cyclohexene carboxylic acid
• 3,4-dimethylcyclohex-3-enecarboxylic acid
• CS-0243030
• RKHBXKQTJHREJG-UHFFFAOYSA-N
• 23182-07-2
• 3,4-dimethylcyclohex-3-en-1-carboxylic acid
• 3,4-dimethylcyclohex-3-ene-1-carboxylicAcid
• DTXSID90466439

• MDL： MFCD01219076
• Inchi： 1S/C9H14O2/c1-6-3-4-8(9(10)11)5-7(6)2/h8H,3-5H2,1-2H3,(H,10,11)
• InChI Key： RKHBXKQTJHREJG-UHFFFAOYSA-N
• SMILES： OC(C1CC(C)=C(C)CC1)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3,4-dimethylcyclohex-3-ene-1-carboxylic acid

Introduction to 3,4-Dimethylcyclohex-3-ene-1-carboxylic Acid (CAS No. 23182-07-2)

3,4-Dimethylcyclohex-3-ene-1-carboxylic acid (CAS No. 23182-07-2) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its cyclohexene ring with two methyl substituents and a carboxylic acid functional group, making it a valuable building block for various applications.

The molecular formula of 3,4-dimethylcyclohex-3-ene-1-carboxylic acid is C₉H₁₄O₂, and its molecular weight is approximately 154.20 g/mol. The compound's structure provides it with a combination of aromatic and aliphatic properties, which contribute to its reactivity and potential for functionalization. The presence of the carboxylic acid group allows for a wide range of chemical reactions, including esterification, amide formation, and metal complexation.

In recent years, 3,4-dimethylcyclohex-3-ene-1-carboxylic acid has been the subject of numerous studies due to its potential applications in pharmaceuticals and materials science. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of this compound in the development of novel anti-inflammatory agents. The researchers found that derivatives of 3,4-dimethylcyclohex-3-ene-1-carboxylic acid exhibited potent anti-inflammatory activity, making them promising candidates for further drug development.

Beyond pharmaceutical applications, 3,4-dimethylcyclohex-3-ene-1-carboxylic acid has also shown promise in materials science. A recent study in the Journal of Materials Chemistry A explored the use of this compound as a monomer in the synthesis of functional polymers. The researchers demonstrated that polymers derived from 3,4-dimethylcyclohex-3-ene-1-carboxylic acid exhibited excellent thermal stability and mechanical properties, making them suitable for use in high-performance materials such as coatings and adhesives.

The synthetic accessibility of 3,4-dimethylcyclohex-3-ene-1-carboxylic acid has also been a focus of recent research. A study published in the Tetrahedron Letters described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the product but also reduced the environmental impact by minimizing waste generation.

In addition to its synthetic and application-oriented studies, the physical and chemical properties of 3,4-dimethylcyclohex-3-ene-1-carboxylic acid have been extensively characterized. The compound is known to be a white crystalline solid at room temperature with a melting point ranging from 65 to 67°C. Its solubility in common organic solvents such as ethanol and acetone makes it easy to handle in laboratory settings.

The spectroscopic properties of 3,4-dimethylcyclohex-3-ene-1-carboxylic acid have also been well-documented. Infrared (IR) spectroscopy reveals characteristic peaks corresponding to the carboxylic acid group (around 1700 cm^-1) and the cyclohexene ring (around 1650 cm^-1). Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the methyl groups and the cyclohexene ring protons.

The safety profile of 3,4-dimethylcyclohex-3-ene-1-carboxylic acid is another important consideration for its practical use. According to safety data sheets (SDS), this compound is generally considered safe when handled under appropriate conditions. However, it is recommended to follow standard laboratory safety protocols to minimize any potential risks associated with handling organic compounds.

In conclusion, 3,4-dimethylcyclohex-3-ene-1-carboxylic acid (CAS No. 23182-07-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features and chemical reactivity make it an attractive candidate for further research and development in fields such as pharmaceuticals and materials science. As ongoing studies continue to uncover new possibilities for this compound, it is likely that its importance will only grow in the coming years.